Cas no 18479-65-7 (1-Cyclohexene-1-methanol,a,a,4-trimethyl-)

• Product Name: 1-Cyclohexene-1-methanol,a,a,4-trimethyl-
• CAS No: 18479-65-7
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 149295
• PubChem ID: 86752
• Update Time: 2025-04-19

1-Cyclohexene-1-methanol,a,a,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-methanol,a,a,4-trimethyl-
• alpha,alpha,4-trimethylcyclohexene-1-methanol
• 1-Cyclohexene-1-methanol, alpha,alpha,4-trimethyl-
• 2-(4-methylcyclohex-1-en-1-yl)propan-2-ol
• Einecs 242-365-0
• p-Mentha-3-ene-8-ol
• α,α,4-Trimethyl-1-cyclohexene-1-methanol
• p-menth-3-en-8-ol
• HMXMWOXFKFLOGK-UHFFFAOYSA-N
• 4-Menthen-8-ol
• EINECS 261-239-6
• 58409-60-2
• NS00052282
• 1-Cyclohexene-1-methanol, .alpha.,.alpha.,4-trimethyl-
• 18479-65-7
• DTXSID30885049
• SCHEMBL6757586
• 2-(4-methylcyclohexen-1-yl)propan-2-ol

• Inchi： 1S/C10H18O/c1-8-4-6-9(7-5-8)10(2,3)11/h6,8,11H,4-5,7H2,1-3H3
• InChI Key： HMXMWOXFKFLOGK-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1=CCC(C)CC1

Computed Properties

• Exact Mass: 154.13584
• Monoisotopic Mass: 154.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.934
• Boiling Point: 223.9 °C at 760 mmHg
• Flash Point: 87.2 °C
• Refractive Index: 1.482
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids